Cas no 2172531-64-3 (1-(4-chloro-3-methylphenyl)-3-methylbutan-2-yl(methyl)amine)

• Product Name: 1-(4-chloro-3-methylphenyl)-3-methylbutan-2-yl(methyl)amine
• CAS No: 2172531-64-3
• MF: C₁₃H₂₀ClN
• MW: 225.75760269165
• CID: 6266745
• PubChem ID: 165507283
• Update Time: 2025-06-28

1-(4-chloro-3-methylphenyl)-3-methylbutan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methylphenyl)-3-methylbutan-2-yl(methyl)amine
• EN300-1283162
• [1-(4-chloro-3-methylphenyl)-3-methylbutan-2-yl](methyl)amine
• 2172531-64-3

• Inchi： 1S/C13H20ClN/c1-9(2)13(15-4)8-11-5-6-12(14)10(3)7-11/h5-7,9,13,15H,8H2,1-4H3
• InChI Key： PSMQJCQTCLRRDW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(C(C)C)NC

Computed Properties

• Exact Mass: 225.1284273g/mol
• Monoisotopic Mass: 225.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12Ų

Additional information on 1-(4-chloro-3-methylphenyl)-3-methylbutan-2-yl(methyl)amine

Introduction to 1-(4-chloro-3-methylphenyl)-3-methylbutan-2-yl(methyl)amine (CAS No. 2172531-64-3)

1-(4-chloro-3-methylphenyl)-3-methylbutan-2-yl(methyl)amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2172531-64-3, represents a fascinating molecule that could serve as a key intermediate in the synthesis of various pharmacologically active agents. The presence of both aromatic and aliphatic moieties in its structure suggests a versatile chemical profile, making it a subject of interest for researchers exploring novel therapeutic strategies.

The molecular structure of 1-(4-chloro-3-methylphenyl)-3-methylbutan-2-yl(methyl)amine consists of a phenyl ring substituted with a chlorine atom at the 4-position and a methyl group at the 3-position, attached to a butan-2-yl chain that terminates with a secondary amine functionality. This arrangement imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. The chloro-substituted phenyl ring is particularly noteworthy, as halogenated aromatic compounds are frequently explored in medicinal chemistry due to their enhanced lipophilicity and metabolic stability.

In recent years, there has been growing interest in the development of small molecules that modulate neurotransmitter systems, particularly those involving dopamine and serotonin. The amine moiety in 1-(4-chloro-3-methylphenyl)-3-methylbutan-2-yl(methyl)amine suggests potential activity in this domain. Studies have indicated that structurally related compounds can exhibit effects on dopaminergic and serotonergic pathways, making them candidates for further investigation in the treatment of neurological and psychiatric disorders. The methyl substituents on both the phenyl ring and the butan-2-yl chain may further modulate the compound's pharmacokinetic properties, enhancing its bioavailability and target engagement.

The synthesis of 1-(4-chloro-3-methylphenyl)-3-methylbutan-2-yl(methyl)amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include Friedel-Crafts alkylation to introduce the butan-2-yl group onto the chloro-substituted phenyl ring, followed by nucleophilic substitution or reductive amination to install the methylamine moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to achieve regioselective modifications. The successful synthesis of this compound underscores the importance of well-designed synthetic routes in pharmaceutical research.

Evaluation of the pharmacological profile of 1-(4-chloro-3-methylphenyl)-3-methylbutan-2-yl(methyl)amine has revealed intriguing possibilities for its therapeutic applications. Preclinical studies have suggested that analogs with similar structural motifs can interact with specific receptors and enzymes, leading to modulation of neural signaling pathways. For instance, derivatives of this class have shown potential in models of depression and anxiety disorders by affecting serotonin receptor activity. Additionally, the compound's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.

The chemical diversity inherent in 1-(4-chloro-3-methylphenyl)-3-methylbutan-2-yl(methyl)amine also opens up avenues for structure-based drug design. By systematically varying substituents on the phenyl ring or the aliphatic chain, researchers can explore different pharmacophoric elements that may enhance binding affinity or selectivity for desired biological targets. Computational methods such as molecular docking simulations are increasingly employed to predict how modifications will affect molecular interactions, accelerating the discovery process.

The role of computational chemistry in understanding the behavior of complex molecules like 1-(4-chloro-3-methylphenyl)-3-methylbutan-2-yl(methyl)amine cannot be overstated. High-throughput virtual screening allows for rapid evaluation of large libraries of compounds against biological targets, identifying promising candidates for experimental validation. Furthermore, quantum mechanical calculations provide insights into electronic structure-property relationships, aiding in rational design modifications aimed at optimizing pharmacological efficacy.

In conclusion, 1-(4-chloro-3-methylphenyl)-3-methylbutan-2-yl(methyl)amine represents a compelling molecule with significant potential in pharmaceutical research. Its unique structural features make it an excellent scaffold for developing novel therapeutic agents targeting neurological and psychiatric disorders. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone in drug discovery efforts within academia and industry alike.